Cas no 2229295-00-3 (2-(quinolin-7-yl)cyclopropylmethanamine)

• Product Name: 2-(quinolin-7-yl)cyclopropylmethanamine
• CAS No: 2229295-00-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 5992796
• PubChem ID: 165762701
• Update Time: 2025-06-15

2-(quinolin-7-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-7-yl)cyclopropylmethanamine
• 2229295-00-3
• EN300-1758772
• [2-(quinolin-7-yl)cyclopropyl]methanamine

• Inchi： 1S/C13H14N2/c14-8-11-6-12(11)10-4-3-9-2-1-5-15-13(9)7-10/h1-5,7,11-12H,6,8,14H2
• InChI Key： NNMMDJKBPNEWBK-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(quinolin-7-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229295-00-3 and Product Name: 2-(quinolin-7-yl)cyclopropylmethanamine

2-(quinolin-7-yl)cyclopropylmethanamine, identified by its CAS number 2229295-00-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining a quinolin-7-yl moiety with a cyclopropylmethanamine backbone, has garnered attention due to its potential pharmacological properties and its relevance in the development of novel therapeutic agents.

The structural design of 2-(quinolin-7-yl)cyclopropylmethanamine incorporates two distinct pharmacophoric elements that are widely recognized for their biological activity. The quinolin-7-yl group is a well-documented scaffold in medicinal chemistry, known for its presence in various bioactive molecules, including antimalarial, anticancer, and antimicrobial agents. Quinolines, in particular, have been extensively studied for their ability to interact with biological targets such as enzymes and receptors, making them valuable candidates for drug discovery.

On the other hand, the cyclopropylmethanamine moiety introduces a rigid, three-membered ring structure that can enhance the binding affinity and selectivity of the compound. Cyclopropyl groups are often incorporated into drug molecules to improve metabolic stability and binding interactions with biological targets. This structural feature can contribute to the compound's pharmacokinetic profile, potentially leading to improved bioavailability and reduced degradation rates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that the combination of the quinolin-7-yl and cyclopropylmethanamine groups in 2-(quinolin-7-yl)cyclopropylmethanamine may facilitate interactions with key biological targets involved in diseases such as cancer and inflammation. These interactions could potentially lead to the development of novel therapeutic strategies targeting these conditions.

In vitro studies have begun to explore the pharmacological potential of 2-(quinolin-7-yl)cyclopropylmethanamine. Preliminary results indicate that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of specific signaling pathways that are crucial for tumor growth and progression. Further research is ongoing to elucidate the detailed molecular mechanisms by which this compound exerts its effects.

Additionally, the compound's interaction with enzymes and receptors has been a focus of investigation. The presence of the quinolin-7-yl group suggests potential interactions with enzymes such as kinases and cytochrome P450 enzymes, which are critical in drug metabolism and signaling pathways. Understanding these interactions is essential for optimizing the compound's pharmacological profile and ensuring its safety and efficacy in clinical settings.

The synthesis of 2-(quinolin-7-yl)cyclopropylmethanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and protective group strategies to achieve the desired molecular architecture. Advanced synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to ensure high yields and enantiopurity.

The development of novel synthetic routes for this compound has not only advanced the field of organic synthesis but also provided valuable insights into the construction of complex molecular frameworks. These synthetic methodologies can be applied to other related compounds, fostering further innovation in drug discovery.

As research continues, the potential applications of 2-(quinolin-7-yl)cyclopropylmethanamine are likely to expand beyond cancer therapy. Its unique structural features make it a versatile scaffold for exploring new therapeutic modalities targeting various diseases. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into effective treatments for patients.

The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is enhancing the pace and efficiency of drug discovery processes. AI-driven virtual screening platforms can rapidly identify potential candidates like 2-(quinolin-7-yl)cyclopropylmethanamine based on their structural features and predicted biological activity. These tools are complemented by high-throughput screening (HTS) techniques that allow for rapid testing of large libraries of compounds.

The future prospects for 2-(quinolin-7-yl)cyclopropylmethanamine are promising, with ongoing studies aimed at optimizing its pharmacological properties and evaluating its safety profile in preclinical models. Phase I clinical trials may soon be initiated to assess its tolerability and efficacy in human subjects. These trials will provide critical data on dosing regimens, side effects, and overall therapeutic potential.

In conclusion, 2-(quinolin-7-yl)cyclopropylmethanamine (CAS No. 2229295-00-3) represents a significant advancement in pharmaceutical chemistry with its unique structural design and promising biological activity. The combination of the quinolin-7-yl moiety with the cyclopropylmethanamine backbone offers a versatile scaffold for developing novel therapeutic agents. Continued research efforts will further elucidate its pharmacological mechanisms and explore its potential applications in treating various diseases.